5-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 5-amino-4-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C9H10N2O2/c1-11-8(12)5-13-7-4-2-3-6(10)9(7)11/h2-4H,5,10H2,1H3
• InChI Key: WFBXYEPLEPAVMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=CC=CC(=C21)N
• Molecular Formula: C9H10N2O2
• DSSTOX Substance ID: DTXSID80616567
• Molecular Weight: 178.19 g/mol
• CAS RN: 132522-83-9

Description

“5-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one” is a derivative of benzoxazine, a class of heterocyclic compounds. It is a building block for various natural and synthetic organic compounds.

Synthesis Analysis

The synthesis of benzoxazinone derivatives has been reported in various studies. For instance, one method involves reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3. Another study reported a one-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives.

Molecular Structure Analysis

The molecular formula of “5-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one” is C9H9NO2. The InChI Key is DBJMEBUKQVZWMD-UHFFFAOYSA-N.

Chemical Reactions Analysis

Benzoxazinone derivatives have been reported to undergo various chemical reactions. For example, 2H-1,4-Benzoxazin-3(4H)-one, a benzoxazine derivative, has been reported as an intermediate during the biogenesis of cyclic hydoxamic acids in maize.

Physical And Chemical Properties Analysis

The compound appears as a pale cream form, either as crystals or powder. It has a melting point range of 55.5-61.5°C. It is soluble in methanol.

Scientific Research Applications

Antimicrobial Activity

• Field : Pharmacology
• Application : A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.
• Method : The compounds were synthesized through the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones.
• Results : The newly synthesized compounds were screened for their antimicrobial activity against various microorganisms.

Medicinal Importance

• Field : Medicine
• Application : Benzoxazin, benzoxazinone and many other compounds having these skeleton are heterocyclic and are of great medicinal importance.
• Method : The synthesis of benzoxazine, benzoxazinone and their derivatives has been able to draw attention of researchers due to their various medicinal uses and physiological activities.
• Results : Benzoxazine and benzoxazinone are reported to exhibit many useful pharmacological properties including anti-inflammatory, analgesic, antifungal, neuroprotective, and antibacterial activities.

Elastase Inhibitor

• Field : Biochemistry
• Application : Some derivatives of 2-substituted 4H-3,1-benzoxazin-4-one are used as an elastase inhibitor.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : The use of these compounds as elastase inhibitors suggests potential applications in treating conditions related to elastase activity.

Anti-neoplastic Agent

• Field : Oncology
• Application : Certain derivatives of 2-substituted 4H-3,1-benzoxazin-4-one have been used as anti-neoplastic agents.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in cancer treatment.

Protease Inhibitor

• Field : Biochemistry
• Application : Some derivatives of 2-substituted 4H-3,1-benzoxazin-4-one are used as protease inhibitors.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : The use of these compounds as protease inhibitors suggests potential applications in treating conditions related to protease activity.

Fungicidal

• Field : Agriculture
• Application : Certain derivatives of 2-substituted 4H-3,1-benzoxazin-4-one have been used as fungicides.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in protecting crops from fungal diseases.

Antimicrobial and Antiviral Agent

• Field : Pharmacology
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives possess antimicrobial and antiviral activities.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in treating various microbial and viral infections.

Antihypertensive Agent

• Field : Medicine
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives are used as antihypertensive agents.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in managing hypertension.

Antidiabetic Agent

• Field : Endocrinology
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives are used as antidiabetic agents.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in managing diabetes.

Anticancer Agent

• Field : Oncology
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives are used as anticancer agents.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in treating various types of cancer.

AMPA Receptor Modulators

• Field : Neurology
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives are used as AMPA receptor modulators.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in managing neurological disorders.

KATP Channel Activators

• Field : Pharmacology
• Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives are used as KATP channel activators.
• Method : The specific methods of application or experimental procedures would depend on the specific derivative and its intended use.
• Results : These compounds may have potential applications in managing various health conditions.